Cas no 7705-07-9 (titanium trichloride)

• Product Name: titanium trichloride
• CAS No: 7705-07-9
• MF: TiCl₃
• MW: 154.225997924805
• MDL: MFCD00011266
• CID: 47695
• PubChem ID: 57647128
• Update Time: 2025-07-30

titanium trichloride Chemical and Physical Properties

Names and Identifiers

• titanium trichloride
• Titanium trichloride,solution
• Titanium(III) chloride solution
• Titanous chloride
• Titanium(III) chloride
• TAC 121
• TAC 131
• tac121
• ALUMINUM TITANIUM CHLORIDE
• ALUMINIUM CHLORIDE-TITANIUM TRICHLORIDE COMPLEX
• Titanium chloride solution
• Methyltitanium(IV) chloride
• Titanium(III) chloride, Al reduced
• TiCl3
• Titanium(III) chloride, 20% in 3% hydrochloric acid
• 7705-07-9
• Titanium chloride (TiCl3)
• EC 231-728-9
• UNII-GVD566MM7K
• EINECS 231-728-9
• CCRIS 8888
• DTXSID1052870
• Titanium(III) chloride, >=99.995% trace metals basis
• UN2441
• Q417420
• UN2869
• Titanium(III) chloride, hydrogen-storage grade, >=99.99%
• MFCD00011266
• NS00113712
• MFCD00083104
• Titanium Chloride (20per cent in H2O)
• Titanium(III) chloride, ReagentPlus(R), powder
• TITANIUM TRICHLORIDE MIXTURE, PYROPHORIC
• DTXCID6024460
• UN2869 (mixture)
• TITANIUM TRICHLORIDE MIXTURE
• TITANIUM TRICHLORIDE, PYROPHORIC
• TITANIUM TRICHLORIDE, [PYROPHORIC]
• GVD566MM7K
• TITANIUM TRICHLORIDE, (PYROPHORIC)

• MDL： MFCD00011266
• Inchi： 1S/3ClH.Ti/h3*1H;/q;;;+3/p-3
• InChI Key： YONPGGFAJWQGJC-UHFFFAOYSA-K
• SMILES： [Ti](Cl)(Cl)Cl

Computed Properties

• Exact Mass: 152.85500
• Monoisotopic Mass: 152.854505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Dark purple crystals, easily deliquescent [9]
• Density: 1.2
• Melting Point: -24 ºC
• Boiling Point: 100 ºC
• Flash Point: Nonsense
• Refractive Index: 1.4856 (25 C)
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable, but reacts violently with water and is spontaneously flammable in air.
• PSA: 0.00000
• LogP: 2.06850
• Merck: 14,9481
• Sensitiveness: Air Sensitive
• Color/Form: 12% in hydrochloric acid
• Solubility: Soluble in ethanol \ acetonitrile, slightly soluble in chloroform, insoluble in ether and benzene [13]

titanium trichloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H290-H314-H335
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3264 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S6-S26-S30-S36/37/39-S43-S45
• FLUKA BRAND F CODES：10-23
• RTECS：XR1924000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R35
• Storage Condition：Keep container closed when not in use. Store in a cool place\desiccation\Well ventilated area,Keep away from incompatible substances\Corrosive substances. Not exposed to air. Store…With inert atmosphere.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on titanium trichloride

Titanium Trichloride (TiCl3): A Comprehensive Overview

Titanium Trichloride, also known as TiCl3 and identified by the CAS number 7705-07-9, is a versatile compound with significant applications in various industrial and scientific fields. This compound, characterized by its dark brown crystalline solid form, plays a pivotal role in the production of titanium dioxide, a widely used pigment and UV protective agent. Beyond its traditional applications, recent advancements have unveiled novel uses of Titanium Trichloride in catalysis, energy storage, and materials science.

The synthesis of Titanium Trichloride typically involves the chlorination of titanium dioxide in the presence of carbon at high temperatures. This process yields a compound with unique electronic properties, making it an attractive candidate for use in catalytic systems. Recent studies have highlighted its effectiveness as a catalyst in the polymerization of olefins, particularly in the production of polypropylene. The ability of TiCl3 to form stable complexes with alkyl aluminum compounds has further enhanced its utility in this domain.

In the realm of energy storage, Titanium Trichloride has emerged as a promising material for advanced battery technologies. Researchers have explored its potential as an anode material in lithium-ion batteries due to its high theoretical capacity and favorable electrochemical properties. Recent breakthroughs have demonstrated improved cycling stability and rate capability when TiCl3 is used in conjunction with conductive carbon additives.

The application of Titanium Trichloride extends into the field of materials science, where it serves as a precursor for the synthesis of titanium-based nanomaterials. These nanomaterials exhibit enhanced mechanical and optical properties, making them suitable for applications in transparent conductive films and high-strength composites. The controlled hydrolysis of TiCl3 strong> has enabled the production of nanoscale titanium dioxide with tailored morphologies, further broadening its applicability.

Recent advancements in green chemistry have also brought attention to the environmental implications of using < strong >Titanium Trichloride< / strong >. Efforts are being made to develop more sustainable synthesis routes that minimize waste generation and reduce energy consumption. These developments align with global initiatives to promote eco-friendly industrial practices while maintaining the high performance standards associated with this compound.

In conclusion, < strong >Titanium Trichloride< / strong > continues to be a cornerstone material across multiple industries due to its unique chemical properties and adaptability. As research progresses, new applications are continually being discovered, underscoring its importance in modern technological advancements. The ongoing exploration into the potential of this compound ensures that it will remain a key player in both current and future innovations.